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Compound of Interest

Compound Name: NCT-505

Cat. No.: B10821439

Disclaimer: This document provides general guidance for the handling and disposal of the
research chemical NCT-505. A specific Safety Data Sheet (SDS) containing detailed disposal
procedures for NCT-505 is not publicly available. It is imperative to obtain the official SDS from
your chemical supplier and consult with your institution's Environmental Health and Safety
(EHS) department to ensure full compliance with local, state, and federal regulations. This
information is intended to supplement, not replace, official protocols.

NCT-505 is a potent and selective aldehyde dehydrogenase (ALDH1A1) inhibitor used in
laboratory research.[1][2][3] Due to its potent biological activity, proper handling and disposal
are critical to ensure personnel safety and environmental protection.

Summary of Key Chemical Information

The following table summarizes the available data on NCT-505. Researchers should always
refer to the supplier-provided documentation for the most accurate and complete information.
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Property Data

Chemical Name NCT-505

Target Aldehyde Dehydrogenase 1A1 (ALDH1A1)
Mechanism of Action Inhibitor

7 nM for ALDH1A1.[2][4] Weakly inhibits
Potency (ICso) hALDH1A2 (>57 pM), hALDH1A3 (22.8 pM),
hALDH2 (20.1 pM), and hALDH3A1 (>57 pM).

Reduces viability of OV-90 cells (ECso of 2.10-

Cellular Activit
y 3.92 uM). Cytotoxic to SKOV-3-TR cells.

Recommended Use For research use only.

Standard Operating Procedure for Chemical
Disposal

The following is a general step-by-step protocol for the disposal of potent, non-hazardous
laboratory chemicals like NCT-505. This procedure must be adapted to align with your
institution's specific guidelines.

Step 1: Consult Official Documentation The most critical first step is to obtain and thoroughly
review the Safety Data Sheet (SDS) for NCT-505 provided by the manufacturer. Section 13 of
the SDS will typically provide specific disposal considerations. Additionally, consult your
institution's EHS guidelines for established protocols.

Step 2: Wear Appropriate Personal Protective Equipment (PPE) Before handling NCT-505 for
disposal, ensure you are wearing the appropriate PPE. Based on general laboratory safety for
handling potent enzyme inhibitors, this should include:

e Alab coat
o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)
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Step 3: Characterize and Segregate the Waste Properly identify the waste stream. This
includes the NCT-505 compound itself (in solid or solution form), any solvents used, and any
contaminated lab materials (e.qg., pipette tips, gloves, paper towels).

o Solid Waste: Collect solid NCT-505 and any lightly contaminated items in a clearly labeled,
sealed container.

» Liquid Waste: Collect solutions containing NCT-505 in a designated, leak-proof waste
container. Do not mix with other incompatible waste streams. Chlorinated and non-
chlorinated solvents must be kept separate.

o Sharps: Any needles or blades used should be disposed of in a designated sharps container.

Step 4: Label Waste Containers All waste containers must be clearly and accurately labeled.
The label should include:

The words "Hazardous Waste"

The full chemical name "NCT-505" (avoid abbreviations)

The names and approximate percentages of all other components (e.g., solvents)

The date of accumulation

Step 5: Store Waste Appropriately Store waste containers in a designated, well-ventilated
secondary containment area. Keep containers securely closed except when adding waste, and
do not overfill them.

Step 6: Arrange for Professional Disposal Contact your institution's EHS department or a
certified hazardous waste disposal company to arrange for the collection and proper disposal
of the waste. These professionals are trained to handle and transport chemical waste in
accordance with all regulations.

Experimental Protocols Cited

The search results reference cellular activity assays used to characterize NCT-505. A
representative protocol for assessing cell viability is as follows:
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Cell Viability Titration Assay (Example)
e Cells (e.g., OV-90 or SKOV-3-TR) are harvested and suspended in growth media.

o A solution of NCT-505 at the desired concentration (or a vehicle control like DMSO) is added
to the cell suspension.

e The cell suspension is dispensed into 384-well plates at a specific density (e.g., 3000
cells/well).

» Plates are incubated for a specified period (e.g., 72 hours).

o Cell viability is measured using a suitable assay, such as one that quantifies ATP content or
metabolic activity.

o Data is normalized to positive and negative controls to determine the ICso or ECso value.

Disposal Workflow Diagram

The following diagram illustrates a generalized workflow for the safe disposal of laboratory
chemicals.
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Caption: General workflow for the safe disposal of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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